![molecular formula C24H26ClNO4 B257625 (4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione](/img/structure/B257625.png)
(4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione, also known as CP-31398, is a small molecule that has gained significant attention in the field of cancer research due to its ability to restore the function of the tumor suppressor protein p53.
Mechanism of Action
(4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione works by binding to the DNA-binding domain of the p53 protein, which restores its ability to bind to DNA and activate the transcription of target genes that are involved in cell cycle arrest, DNA repair, and apoptosis. This compound also stabilizes the p53 protein, preventing its degradation and promoting its accumulation in the nucleus of the cell.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to restoring the function of the p53 protein, this compound has been shown to inhibit the activity of the oncogenic protein MDM2, which is a negative regulator of p53. This compound has also been shown to inhibit the activity of the histone deacetylase enzyme, which is involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
One advantage of using (4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione in lab experiments is its ability to restore p53 function in cancer cells that have mutated or lost p53 function. This allows researchers to study the effects of p53 activation on cancer cell biology and to test the efficacy of p53-targeted therapies. However, one limitation of this compound is its potential off-target effects, as it has been shown to bind to other proteins besides p53. This can complicate the interpretation of experimental results and requires careful control experiments to ensure the specificity of this compound's effects.
Future Directions
There are several future directions for the study of (4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione. One area of research is the development of more potent and selective p53 activators that can be used as cancer therapeutics. Another area of research is the identification of biomarkers that can predict the response of cancer cells to p53 activation. Additionally, the combination of this compound with other cancer therapies, such as chemotherapy and immunotherapy, is an area of active investigation. Finally, the use of this compound in preclinical animal models of cancer is an important step towards clinical translation.
Synthesis Methods
The synthesis of (4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione involves the reaction of 4-chlorobenzaldehyde with 3-methoxypropylamine to form an imine intermediate. This intermediate is then reacted with 4-isopropylbenzylamine and phthalic anhydride to yield this compound. The synthesis of this compound is a multistep process that requires careful purification and characterization to ensure the purity and identity of the final product.
Scientific Research Applications
(4E)-4-[(4-chlorophenyl)(hydroxy)methylidene]-1-(3-methoxypropyl)-5-[4-(propan-2-yl)phenyl]pyrrolidine-2,3-dione has been extensively studied for its potential use as a cancer therapeutic agent. It has been shown to restore the function of the p53 protein, which is a critical tumor suppressor that is mutated or lost in many types of cancer. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells that have mutated or lost p53 function. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
properties
Molecular Formula |
C24H26ClNO4 |
---|---|
Molecular Weight |
427.9 g/mol |
IUPAC Name |
(4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(3-methoxypropyl)-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H26ClNO4/c1-15(2)16-5-7-17(8-6-16)21-20(22(27)18-9-11-19(25)12-10-18)23(28)24(29)26(21)13-4-14-30-3/h5-12,15,21,27H,4,13-14H2,1-3H3/b22-20+ |
InChI Key |
YFHXNANXYMVFAD-LSDHQDQOSA-N |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C(=O)N2CCCOC |
SMILES |
CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCCOC |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCCOC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.